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Compound of Interest

Compound Name: 1-Nitroadamantane

Cat. No.: B116539 Get Quote

This guide provides an in-depth technical overview of 1-Nitroadamantane (CAS No. 7575-82-

8), a key adamantane derivative for researchers and professionals in drug development and

materials science. It consolidates critical information on commercial sourcing, synthesis, quality

control, analytical methodologies, and safe handling protocols, underpinned by scientific

literature and field-proven insights.

Introduction to 1-Nitroadamantane: A Molecule of
Rigid Potential
Adamantane, with its unique tricyclic cage-like structure, imparts exceptional properties such as

high thermal stability, lipophilicity, and rigidity to its derivatives. The introduction of a nitro group

at the 1-position creates 1-Nitroadamantane, a versatile intermediate and a subject of

research in its own right. Its primary application in the pharmaceutical industry is as a crucial

precursor and reference standard in the synthesis and quality control of antiviral drugs like

Amantadine.[1] Emerging research also points towards its potential in the development of novel

therapeutic agents and advanced materials.

Key Physicochemical Properties:
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Property Value Source

CAS Number 7575-82-8 [2]

Molecular Formula C₁₀H₁₅NO₂ [2]

Molecular Weight 181.23 g/mol [2]

Appearance Crystalline solid [1]

Melting Point 159 °C LookChem

Boiling Point 277.1 °C at 760 mmHg LookChem

Synonyms
1-

Nitrotricyclo[3.3.1.13,7]decane
[2][3]

Commercial Sourcing and Procurement of
Research-Grade 1-Nitroadamantane
For research and development purposes, sourcing high-purity 1-Nitroadamantane is

paramount. Several reputable chemical suppliers offer this compound, often with detailed

characterization data. When selecting a supplier, researchers should prioritize those who

provide comprehensive documentation, including a Certificate of Analysis (COA) and a Safety

Data Sheet (SDS).

Table of Commercial Suppliers:
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Supplier Noteworthy Offerings Website

Sigma-Aldrich

Offers various quantities (e.g.,

250 mg, 1 g, 5 g) with stated

purity of 95%.[4]

Santa Cruz Biotechnology

Provides 1-Nitroadamantane

for research use, with lot-

specific data available on the

COA.[2]

SynZeal

Supplies 1-Nitroadamantane

as a pharmaceutical reference

standard for Amantadine, with

detailed characterization data.

[1]

[Link]

Pharmaffiliates
Lists 1-Nitroadamantane as an

in-house impurity standard.[3]
[Link]

Chemicea

Offers 1-Nitroadamantane with

its chemical name 1-

Nitrotricyclo[3.3.1.13,7]decane.

[5]

Procurement Workflow:

Identify Research Need Identify Potential Suppliers (Table 2)

Request Quotation & COA/SDS

Evaluate Supplier Documentation (Purity, Impurities)

Does Not Meet Specs

Place Purchase OrderMeets Specs Receive & Verify Material Proceed with Research

Click to download full resolution via product page

Caption: A typical workflow for procuring research-grade 1-Nitroadamantane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.sigmaaldrich.com/SG/en/product/combiblocksinc/comh0423785d?context=bbe
https://www.scbt.com/p/1-nitroadamantane-7575-82-8
https://www.synzeal.com/en/1-nitroadamantane
https://www.synzeal.com/
https://www.pharmaffiliates.com/en/7575-82-8-1-nitroadamantane-pa0121520.html
https://www.pharmaffiliates.com/
https://chemicea.com/product/1-nitroadamantane
https://www.benchchem.com/product/b116539?utm_src=pdf-body-img
https://www.benchchem.com/product/b116539?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 1-Nitroadamantane: A Methodological
Overview
While commercially available, understanding the synthesis of 1-Nitroadamantane provides

valuable context for its impurity profile and potential side products. The direct nitration of

adamantane is a common approach. The following protocol is adapted from established

methods for the nitroxylation of adamantane derivatives.[6]

Experimental Protocol: Nitration of Adamantane

Materials:

Adamantane

Fuming nitric acid

Acetic anhydride (optional, can modify reactivity)[6]

Ice

Dichloromethane (or other suitable organic solvent)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator
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Procedure:

In a round-bottom flask equipped with a magnetic stirrer and placed in an ice bath, suspend

adamantane in the chosen solvent system (e.g., acetic anhydride).

Slowly add fuming nitric acid dropwise to the cooled and stirring suspension. Maintain the

temperature below 10 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for a

specified period (e.g., 2-4 hours), monitoring the reaction progress by TLC or GC.

Once the reaction is complete, carefully pour the mixture over crushed ice with stirring.

Extract the aqueous mixture with dichloromethane (3x).

Combine the organic layers and wash with saturated sodium bicarbonate solution until

effervescence ceases, followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or

hexane) to yield pure 1-Nitroadamantane.

Causality in Synthesis: The use of fuming nitric acid provides the necessary nitronium ion

(NO₂⁺) electrophile for the reaction. The rigid adamantane cage readily undergoes substitution

at its tertiary bridgehead carbons due to the stability of the resulting carbocation intermediate.

Acetic anhydride can be used to generate acetyl nitrate in situ, which can be a more controlled

nitrating agent.[6]

Biological and Pharmaceutical Relevance
The primary interest in 1-Nitroadamantane from a drug development perspective stems from

its relationship with amantadine, an antiviral drug.

Antiviral Potential: Amantadine and its derivatives have been shown to inhibit the replication of

the influenza A virus by blocking the M2 proton channel.[7][8] This channel is crucial for the

uncoating of the virus within the host cell. While 1-Nitroadamantane itself is not the active
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antiviral agent, it serves as a key intermediate in the synthesis of amantadine and other

adamantane-based antivirals.[1][9] The development of resistance to amantadine has spurred

research into novel adamantane derivatives, a field where 1-Nitroadamantane is a valuable

building block.[7][9]

Signaling Pathway Implication (Influenza A M2 Channel Blockade):

Influenza A Virus

Host Cell Endosome
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Amantadine
(derived from 1-Nitroadamantane)

 blocks 

Viral Replication Inhibited

Click to download full resolution via product page

Caption: Mechanism of action of Amantadine, a derivative of 1-Nitroadamantane.

Immunosuppressive Properties: Some adamantane derivatives have been investigated for

immunosuppressive effects. For instance, adamantoyl cytarabine was shown to inhibit

hemagglutinin formation and graft-versus-host reactions in mice.[10] This suggests that the

adamantane scaffold may be a useful pharmacophore for modulating immune responses,
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although specific studies on the immunosuppressive properties of 1-Nitroadamantane are not

widely reported.

Quality Control and Analytical Methods
Ensuring the purity and identity of 1-Nitroadamantane is critical for reproducible research. This

involves a combination of interpreting supplier documentation and in-house analytical testing.

Interpreting the Certificate of Analysis (COA): A comprehensive COA should include:

Identification: Confirmation of structure by ¹H-NMR and Mass Spectrometry.

Purity: Typically determined by HPLC or GC, with a stated percentage (e.g., >95%).

Water Content: Measured by Karl Fischer titration.

Residual Solvents: Analysis by GC-HS.

Physical Properties: Appearance, melting point.

High-Performance Liquid Chromatography (HPLC) Method for Analysis: While a specific

validated method for 1-Nitroadamantane is not readily available in public literature, a robust

method can be developed based on the principles for analyzing its isomer, 2-Nitroadamantane.

[11] The nitro group acts as a chromophore, allowing for UV detection.

Suggested HPLC Protocol:
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Parameter Recommended Condition Rationale

HPLC System

Quaternary pump,

autosampler, column

thermostat, UV-Vis or PDA

detector.[11]

Standard equipment for

reversed-phase

chromatography.

Column C18, 250 mm x 4.6 mm, 5 µm

The nonpolar stationary phase

effectively retains the lipophilic

adamantane cage.[11]

Mobile Phase
Isocratic mixture of Acetonitrile

and Water (e.g., 70:30 v/v)[11]

Provides good peak shape and

reasonable retention time.[11]

Flow Rate 1.0 mL/min
A standard flow rate for this

column dimension.

Column Temperature 30 °C
Ensures reproducible retention

times.

Detection Wavelength ~210 nm
The nitro group provides UV

absorbance in this region.

Injection Volume 10 µL
A typical injection volume for

analytical HPLC.

Sample Preparation

Dissolve in acetonitrile and

dilute with the mobile phase.

[11]

Ensures compatibility with the

mobile phase and accurate

quantification.

Method Validation: Any developed HPLC method should be validated according to ICH

guidelines, assessing parameters such as specificity, linearity, accuracy, precision (repeatability

and intermediate precision), limit of detection (LOD), and limit of quantitation (LOQ).[11][12][13]

Safe Handling, Storage, and Disposal
Adherence to safety protocols is non-negotiable when working with any chemical reagent. The

following guidelines are synthesized from safety data sheets for adamantane and its

derivatives.[14][15][16][17]
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Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[14][15]

Hand Protection: Use impervious gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.[14]

Handling:

Work in a well-ventilated area, preferably a chemical fume hood.[14]

Avoid generating dust.

Avoid contact with skin, eyes, and clothing.[15]

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[14]

Keep away from incompatible materials such as strong oxidizing agents.[14][15]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[14]

Do not mix with other waste. Handle uncleaned containers as you would the product itself.

Conclusion
1-Nitroadamantane is a foundational molecule for researchers engaged in the synthesis of

antiviral agents and the exploration of novel adamantane-based compounds. A thorough

understanding of its sourcing, synthesis, analytical characterization, and safe handling is

essential for conducting high-quality, reproducible research. This guide provides a framework
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for scientists and drug development professionals to effectively utilize 1-Nitroadamantane in

their research endeavors.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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